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Compound Name: 4-Chloro-2-iodo-6-methylaniline

Cat. No.: B1368913

An In-depth Technical Guide to 4-Chloro-2-iodo-6-methylaniline (CAS: 69705-29-9)

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Chloro-2-iodo-6-methylaniline,
a halogenated aromatic amine with significant applications as a key intermediate in organic
synthesis. This document is intended for researchers, scientists, and professionals in the fields
of drug development, agrochemicals, and materials science, offering detailed insights into its
properties, synthesis, applications, and safe handling protocols.

Introduction and Strategic Importance

4-Chloro-2-iodo-6-methylaniline (CAS No. 69705-29-9) is a polysubstituted aniline derivative.
The strategic placement of chloro, iodo, and methyl groups on the aniline ring imparts a unique
reactivity profile, making it a valuable building block for the synthesis of complex molecular
architectures. The presence of multiple functional groups, particularly the reactive amino and
iodo moieties, allows for a wide range of chemical transformations. This versatility is leveraged
in the construction of active pharmaceutical ingredients (APIs) and advanced agrochemical
compounds, where precise molecular modifications are critical for achieving desired biological
activity.[1][2]

Molecular Structure and Physicochemical
Properties
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The molecular structure of 4-Chloro-2-iodo-6-methylaniline is characterized by a benzene
ring substituted with four different functional groups. This substitution pattern is fundamental to
its chemical behavior and synthetic utility.[3]

Chemical Structure Diagram

Caption: 2D structure of 4-Chloro-2-iodo-6-methylaniline.

Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of 4-Chloro-2-iodo-
6-methylaniline. These properties are essential for designing experimental setups, purification
procedures, and for predicting its behavior in different solvent systems.

Property Value Reference(s)
CAS Number 69705-29-9 [4]

Molecular Formula C7H7CIIN [5][6]
Molecular Weight 267.49 g/mol [6]
Monoisotopic Mass 266.93118 Da [5]
Appearance Solid

Melting Point 47 - 49 °C

Purity Typically 295% [7]

InChl Key APOYOBUFTZPTBO- (5]

UHFFFAOYSA-N

Canonical SMILES CC1=CC(=CC(=C1N)I)Cl 5]

Synthesis and Reactivity Insights
Synthetic Approach

While specific proprietary synthesis routes may vary, a common and logical approach to
synthesizing polysubstituted anilines like 4-Chloro-2-iodo-6-methylaniline involves a multi-
step process starting from a simpler, commercially available aniline derivative. A plausible
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synthetic pathway could involve the halogenation of a corresponding methylaniline. For
instance, an aromatic Finkelstein reaction on a bromo-precursor can be employed to introduce
the iodine atom.[8]

The general procedure for such a reaction involves heating the bromo-aniline with sodium
iodide and a copper(l) iodide catalyst under an inert atmosphere, often with a ligand like N,N'-
dimethylethylenediamine to facilitate the reaction.[8] The chlorination step can be achieved
using various chlorinating agents. The sequence of these halogenation steps is critical to
achieve the desired regioselectivity due to the directing effects of the amino and methyl groups.

Representative Synthesis Workflow

Caption: A plausible synthetic workflow for 4-Chloro-2-iodo-6-methylaniline.

Reactivity Profile

The reactivity of 4-Chloro-2-iodo-6-methylaniline is governed by its functional groups:

e Amino Group (-NHz): This group is a nucleophilic center and can undergo diazotization,
acylation, and alkylation reactions. It is also an ortho-, para-director, though its influence is
modulated by the other substituents.

e lodo Group (-1): The C-1 bond is the weakest carbon-halogen bond, making the iodine atom
an excellent leaving group in nucleophilic aromatic substitution reactions. It is also highly
susceptible to participating in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira), which is a cornerstone of modern synthetic chemistry for creating C-C, C-N,
and C-O bonds.

e Chloro Group (-Cl): While less reactive than the iodo group, the chlorine atom can also
participate in cross-coupling reactions under more forcing conditions. Its presence offers an
additional site for sequential, selective functionalization.

o Aromatic Ring: The electron-donating amino and methyl groups activate the ring towards
electrophilic substitution, while the halogens are deactivating. The positions of these groups
dictate the regioselectivity of further reactions.

Applications in Research and Drug Development
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Halogenated anilines are crucial intermediates in the synthesis of a wide array of fine
chemicals. Their ability to serve as versatile scaffolds allows for the construction of complex
molecules with diverse biological activities.

o Pharmaceutical Synthesis: These compounds are fundamental building blocks for creating
APIs.[1] The chlorine atom, in particular, is found in a significant number of FDA-approved
drugs and is known to enhance properties like metabolic stability, membrane permeability,
and binding affinity.[9] While specific drugs derived from this exact molecule are not publicly
detailed, its structure is analogous to intermediates used in the synthesis of kinase inhibitors
and other targeted cancer therapies.[10][11]

o Agrochemicals: Similar to its role in pharmaceuticals, 4-Chloro-2-iodo-6-methylaniline
serves as a precursor for advanced agricultural products like herbicides and fungicides.[1][2]
The introduction of specific halogen patterns is a common strategy to modulate the efficacy
and environmental persistence of these agents.

o Materials Science: Substituted anilines are also used in the creation of specialized dyes and
pigments, contributing to the development of materials with unique optical and functional
properties.[1]

Safety, Handling, and Spectral Data
Safety and Hazard Information

As with many halogenated aromatic amines, 4-Chloro-2-iodo-6-methylaniline must be
handled with care. The available safety data indicates it is harmful if swallowed or in contact
with skin.
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Hazard Information

Details

Pictogram(s) Reference(s)

Signal Word

Warning

GHSO07

Hazard Statements

H302: Harmful if
swallowed. H312:
Harmful in contact

with skin.

lalt text

Precautionary

Statements

P280: Wear protective
gloves/protective
clothing/eye
protection.
P301+P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell.
P302+P352: IF ON
SKIN: Wash with
plenty of soap and

water.

[12][13]

Experimental Protocol for Safe Handling

Engineering Controls: Handle this compound only in a well-ventilated area, preferably within

a certified chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.

Dispensing: When weighing or transferring the solid, minimize the creation of dust.

Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from

incompatible materials such as strong oxidizing agents and acids.[12][14]

Disposal: Dispose of waste material and contaminated containers in accordance with local,

state, and federal regulations for hazardous chemical waste.
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Predicted Mass Spectrometry Data

Mass spectrometry is a critical tool for confirming the molecular weight and identity of synthetic
intermediates. The table below shows predicted m/z values for various adducts of the parent

molecule.
Adduct lon Predicted m/z
[M+H]* 267.93846
[M+Na]* 289.92040
[M+K]* 305.89434
[M+NHa]* 284.96500
[M-H]~ 265.92390

(Data sourced from PubChemlLite)[5]

Conclusion

4-Chloro-2-iodo-6-methylaniline is a strategically important chemical intermediate whose
value lies in the unique combination and arrangement of its functional groups. Its versatile
reactivity makes it an essential building block for creating novel and complex molecules in the
pharmaceutical and agrochemical industries. A thorough understanding of its physicochemical
properties, reactivity, and safety protocols is essential for its effective and safe utilization in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

